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Compound of Interest

Compound Name: 4-Bromo-2-tert-butylpyridine

CAS No.: 1086381-30-7

Cat. No.: B1520151

Get Quote

4-Bromo-2-tert-butylpyridine (CAS No. 1086381-30-7) is a substituted pyridine derivative that

serves as a valuable building block in organic synthesis.[1] Its utility stems from the specific

arrangement of its functional groups: a bulky tert-butyl group that can impart steric influence

and a bromine atom that acts as a versatile handle for cross-coupling reactions and

nucleophilic substitutions.[2] The precise confirmation of its molecular structure is paramount

for its application in research and development, ensuring the integrity of subsequent synthetic

steps. This guide provides a detailed analysis of the primary spectroscopic techniques—

Nuclear Magnetic Resonance (NMR), Infrared (IR) Spectroscopy, and Mass Spectrometry (MS)

—used to unequivocally identify and characterize this compound.

The narrative that follows is designed for professionals in the chemical sciences, offering not

just raw data but a Senior Application Scientist's perspective on the causality behind the

spectral features and the logic of their interpretation. Each technique provides a unique piece

of the structural puzzle, and together, they form a self-validating system for molecular

characterization.
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The Analytical Workflow: A Triad of Spectroscopic
Methods
The comprehensive structural analysis of an organic molecule like 4-Bromo-2-tert-
butylpyridine relies on a synergistic combination of spectroscopic methods. Each technique

probes different aspects of the molecule's constitution, and their combined data provides a

robust and unambiguous structural confirmation. The typical workflow is outlined below.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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